2-(4-chlorophenoxy)-N-(3,4-dichlorophenyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3,4-dichlorophenyl)-2-methylpropanamide
• InChI: InChI=1S/C16H14Cl3NO2/c1-16(2,22-12-6-3-10(17)4-7-12)15(21)20-11-5-8-13(18)14(19)9-11/h3-9H,1-2H3,(H,20,21)
• InChI Key: RNWAXIQYONZOOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC(=C(C=C1)Cl)Cl)OC2=CC=C(C=C2)Cl
• Molecular Formula: C16H14Cl3NO2
• Molecular Weight: 358.6 g/mol

Description

2-(4-chlorophenoxy)-N-(3,4-dichlorophenyl)-2-methylpropanamide is a synthetic compound that is commonly known as DCPA. It is a herbicide that is widely used in agriculture to control weeds. The compound is known for its selective action on broadleaf weeds and its low toxicity to animals and humans. DCPA is also used in scientific research to study its mechanism of action and its effects on the environment.

Mechanism of Action

DCPA works by inhibiting the activity of an enzyme called protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll in plants. The inhibition of PPO leads to the accumulation of toxic intermediates that disrupt the metabolic processes of the plant, leading to its death. DCPA is selective in its action on broadleaf weeds because it targets a specific form of PPO that is only found in these plants.
Biochemical and Physiological Effects:
DCPA has been shown to have minimal effects on animals and humans. Studies have shown that the compound is rapidly metabolized and excreted from the body, and has no significant toxic effects on the liver, kidneys, or other organs. However, DCPA has been shown to have some effects on the environment, including the potential to contaminate groundwater and soil.

Advantages and Limitations for Lab Experiments

DCPA is a useful tool for studying the effects of herbicides on the environment. Its selective action on broadleaf weeds and low toxicity to animals and humans make it a safe and effective tool for studying the ecological effects of herbicides. However, DCPA has some limitations for lab experiments, including its potential to contaminate soil and groundwater, and its complex synthesis process that requires careful control of reaction conditions and purification steps.

Future Directions

There are several future directions for research on DCPA. One area of research is the development of new herbicides that are more effective and less harmful to the environment. Another area of research is the study of the ecological effects of DCPA on soil and groundwater, and the development of strategies to mitigate its potential impact. Additionally, research could focus on the development of new synthesis methods for DCPA that are more efficient and environmentally friendly.

Synthesis Methods

DCPA is synthesized through a multistep process that involves the reaction of 3,4-dichloroaniline with 4-chlorophenol to form the intermediate 4-chloro-3,5-dichlorophenol. The intermediate is then reacted with 2-methylpropanoyl chloride to form DCPA. The synthesis of DCPA is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the compound.

Scientific Research Applications

DCPA is widely used in scientific research to study its mechanism of action and its effects on the environment. The compound is known to inhibit the growth of broadleaf weeds by interfering with their metabolic processes. DCPA is also known to have a low toxicity to animals and humans, making it a useful tool for studying the effects of herbicides on the environment.